Cas no 885268-87-1 (Tert-butyl 3-(piperidin-4-YL)propylcarbamate)

Tert-butyl 3-(piperidin-4-YL)propylcarbamate structure
885268-87-1 structure
Product Name:Tert-butyl 3-(piperidin-4-YL)propylcarbamate
CAS No:885268-87-1
MF:C13H26N2O2
MW:242.357743740082
MDL:MFCD08234496
CID:710640
PubChem ID:53432564
Update Time:2025-04-19

Tert-butyl 3-(piperidin-4-YL)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[3-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl 3-(piperidin-4-yl)propylcarbamate
    • tert-butyl N-(3-piperidin-4-ylpropyl)carbamate
    • tert-Butyl N-[3-(piperidin-4-yl)propyl]carbamate
    • MB05452
    • X7989
    • tert-Butyl [3-(piperidin-4-yl)propyl]carbamate
    • 885268-87-1
    • tert-Butyl (3-(piperidin-4-yl)propyl)carbamate
    • 4-[3-(Boc-amino)propyl]piperidine
    • F80138
    • J-524502
    • FT-0763943
    • SCHEMBL16023429
    • DTXSID80700576
    • Tert-butyl 3-(piperidin-4-YL)propylcarbamate
    • MDL: MFCD08234496
    • Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-8-4-5-11-6-9-14-10-7-11/h11,14H,4-10H2,1-3H3,(H,15,16)
    • InChI Key: BCVMKVMKZSEQIX-UHFFFAOYSA-N
    • SMILES: O(C(NCCCC1CCNCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 242.199
  • Monoisotopic Mass: 242.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.4
  • Surface Charge: 0
  • Tautomer Count: 2

Tert-butyl 3-(piperidin-4-YL)propylcarbamate Security Information

Tert-butyl 3-(piperidin-4-YL)propylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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